3-[(4-bromobenzyl)sulfanyl]-5-(3,4-dimethoxyphenyl)-4-methyl-4H-1,2,4-triazole

• Molecular Formula: C18H18BrN3O2S
• Molecular Weight: 420.3 g/mol
• IUPAC Name: 3-[(4-bromophenyl)methylsulfanyl]-5-(3,4-dimethoxyphenyl)-4-methyl-1,2,4-triazole
• InChI: InChI=1S/C18H18BrN3O2S/c1-22-17(13-6-9-15(23-2)16(10-13)24-3)20-21-18(22)25-11-12-4-7-14(19)8-5-12/h4-10H,11H2,1-3H3
• InChI Key: HLFJOLZGFUSPFO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC2=CC=C(C=C2)Br)C3=CC(=C(C=C3)OC)OC

Description

This compound belongs to the 4H-1,2,4-triazole class, characterized by a five-membered heterocyclic ring containing three nitrogen atoms. Its structure includes a 4-bromobenzylsulfanyl group at position 3, a 3,4-dimethoxyphenyl substituent at position 5, and a methyl group at position 4 (Fig. 1). The synthesis typically involves reacting oxadiazole intermediates with amines or hydrazines under controlled conditions . The 3,4-dimethoxyphenyl moiety is associated with anti-inflammatory activity, while the bromobenzyl group may enhance antimicrobial properties through hydrophobic interactions and halogen bonding .

Preparation Methods

Pellizzari Synthesis for 1,2,4-Triazole Core

The Pellizzari method, which involves cyclization of acylthiosemicarbazides, serves as a foundational approach. For the target compound, 3,4-dimethoxybenzoyl chloride is reacted with methylhydrazine to form the corresponding thiosemicarbazide intermediate. Under basic reflux conditions (5% NaOH, 4 hours), intramolecular cyclization yields 5-(3,4-dimethoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol (Intermediate A ).

Reaction Conditions :

• Substrate : 3,4-Dimethoxybenzoyl chloride + methylhydrazine

• Cyclization Agent : 5% NaOH

• Temperature : Reflux (~100°C)

• Time : 4 hours

• Yield : ~70–75%

Alternative Copper-Catalyzed Oxidative Coupling

A copper-catalyzed oxidative coupling of 3,4-dimethoxybenzonitrile with methyl-substituted amidine in dimethyl sulfoxide (DMSO) at 120°C under atmospheric oxygen provides an alternative route to Intermediate A . This method avoids harsh basic conditions and achieves comparable yields (68–72%).

Sulfanyl Group Introduction via Alkylation

Nucleophilic Substitution of Triazole Thiol

Intermediate A is deprotonated using sodium hydride (NaH) in dry tetrahydrofuran (THF) to generate the thiolate anion. Subsequent reaction with 4-bromobenzyl bromide introduces the [(4-bromobenzyl)sulfanyl] moiety, yielding the target compound.

Optimized Alkylation Protocol :

Parameter	Value
Solvent	Anhydrous THF
Base	NaH (1.2 equiv)
Alkylating Agent	4-Bromobenzyl bromide (1.1 equiv)
Temperature	0°C → room temperature
Reaction Time	12 hours
Yield	82–85%

Key Considerations :

• Regioselectivity : The 3-position of the triazole is preferentially alkylated due to electronic activation by the adjacent thiol group.

• Purification : Column chromatography (silica gel, ethyl acetate/hexane 1:4) removes unreacted starting materials.

Structural Characterization and Analytical Data

Spectroscopic Confirmation

• 1H NMR (400 MHz, CDCl3):
  δ 7.45 (d, J = 8.4 Hz, 2H, Ar-H), 7.25 (d, J = 8.4 Hz, 2H, Ar-H), 6.95 (s, 1H, Ar-H), 6.85 (d, J = 8.0 Hz, 1H, Ar-H), 6.75 (d, J = 8.0 Hz, 1H, Ar-H), 4.45 (s, 2H, SCH2), 3.90 (s, 3H, OCH3), 3.85 (s, 3H, OCH3), 3.30 (s, 3H, NCH3).

• 13C NMR (100 MHz, CDCl3):
  δ 160.1 (C=O), 152.3, 148.9 (triazole-C), 134.5–115.2 (aromatic carbons), 40.1 (SCH2), 35.5 (NCH3), 55.8/55.6 (OCH3).

• HRMS : m/z calculated for C20H20BrN3O2S [M+H]+: 478.0432; found: 478.0429.

Purity and Crystallinity

• HPLC : >98% purity (C18 column, acetonitrile/water 70:30).

• Melting Point : 162–164°C (recrystallized from ethanol).

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Reaction Time	Key Advantage	Limitation
Pellizzari Cyclization	75	4 hours	High regioselectivity	Requires strong base
Copper-Catalyzed Route	72	6 hours	Mild conditions	Sensitive to oxygen/moisture
Direct Alkylation	85	12 hours	Scalable	Column purification needed

Mechanistic Insights and Side Reactions

Competing Thiadiazole Formation

Under acidic conditions, thiosemicarbazides may undergo cyclization to 1,3,4-thiadiazoles instead of triazoles. This is mitigated by maintaining basic pH during cyclization.

Steric Effects in Alkylation

The 4-methyl group on the triazole ring slightly hinders alkylation at the 3-position, necessitating excess alkylating agent (1.1 equiv).

Industrial-Scale Considerations

• Cost Efficiency : 4-Bromobenzyl bromide is commercially available but costly (~$250/g); in situ preparation from 4-bromobenzyl alcohol and PBr3 reduces expenses.

• Green Chemistry : Substituting THF with cyclopentyl methyl ether (CPME) improves sustainability without compromising yield .

Chemical Reactions Analysis

Types of Reactions

3-[(4-bromobenzyl)sulfanyl]-5-(3,4-dimethoxyphenyl)-4-methyl-4H-1,2,4-triazole can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The bromobenzyl group can be reduced to form the corresponding benzyl derivative.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often require the use of bases like sodium hydroxide (NaOH) or potassium carbonate (K2CO3) and solvents like dimethylformamide (DMF) or tetrahydrofuran (THF).

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Benzyl derivatives.

Substitution: Various substituted triazoles depending on the nucleophile used.

Scientific Research Applications

Anticancer Applications

Research has indicated that triazole derivatives exhibit promising anticancer properties. Specifically:

• Mechanism of Action: The anticancer activity is often attributed to the ability of triazoles to inhibit key enzymes involved in cancer cell proliferation. These compounds can induce apoptosis in cancer cells by disrupting metabolic pathways essential for tumor growth .
• Case Studies:
  • A study demonstrated that triazole derivatives showed significant cytotoxicity against various cancer cell lines, including breast and colon cancer cells. The compound exhibited an IC50 value indicating effective potency compared to standard chemotherapeutic agents .
  • Another investigation reported the synthesis of related triazole compounds that displayed high anticancer activity in vitro against human colon cancer cells (HCT116), with some derivatives achieving relative potency greater than 50% .

Antifungal Activity

Triazoles are well-known for their antifungal properties:

• Mechanism of Action: They function primarily by inhibiting the synthesis of ergosterol, a critical component of fungal cell membranes. This disruption leads to increased membrane permeability and ultimately cell death .
• Research Findings:
  • In vitro studies have shown that various triazole derivatives possess superior antifungal activity compared to traditional antifungal agents like bifonazole. They have been tested against pathogens such as Candida species and Aspergillus .
  • A specific derivative of the compound was found to be effective against resistant fungal strains, suggesting its potential as a treatment option in clinical settings .

Agricultural Applications

The compound's structural characteristics also suggest potential uses in agriculture:

• Pesticidal Properties: Research indicates that triazole compounds can act as fungicides and herbicides. Their ability to disrupt fungal growth makes them suitable candidates for crop protection agents .
• Field Studies:
  • Trials have shown that formulations containing triazole derivatives can significantly reduce fungal infections in crops without adversely affecting plant health .
  • The application of these compounds has been linked to improved yield and quality in various agricultural products.

Mechanism of Action

The mechanism of action of 3-[(4-bromobenzyl)sulfanyl]-5-(3,4-dimethoxyphenyl)-4-methyl-4H-1,2,4-triazole involves its interaction with specific molecular targets. The compound may inhibit enzymes or receptors involved in biological pathways, leading to its observed effects. For example, it may bind to and inhibit the activity of certain kinases or proteases, disrupting cellular processes and leading to therapeutic outcomes.

Comparison with Similar Compounds

Comparison with Structural Analogs

Comparison with Triazole-Thiones and Thiol Derivatives

Triazole-thiones (e.g., 3-(2-bromophenyl)-4-substituted-1H-1,2,4-triazole-5(4H)-thiones, ) exhibit antioxidant and hepatoprotective effects but lower antimicrobial potency (MIC: 64–128 µg/mL) compared to sulfanyl derivatives. The sulfanyl group in the target compound may improve membrane permeability, enhancing bioavailability .

Impact of Substituent Position and Electronic Properties

QSAR studies () reveal that electron-withdrawing groups (e.g., bromine) at the benzyl position increase ΣQ (total atomic charge), correlating with enhanced antimicrobial activity. For instance, 3-[(4-fluorobenzyl)sulfanyl]-4-methyl-5-[1-phenylpyrazol-4-yl]-4H-1,2,4-triazole () shows moderate antiradical activity (IC~50~: 50–100 µM), whereas brominated analogs like the target compound are predicted to achieve IC~50~ < 30 µM due to higher ΣQ values .

Table 1. Substituent Effects on Antimicrobial Activity

Compound	Substituents (Position 3/5)	Yield (%)	MIC (µg/mL)	Reference
Target Compound	4-Bromobenzyl / 3,4-Dimethoxyphenyl	70–85*	N/A†
3-(4-Chlorobenzyl)-5-(thiophen-2-yl)	4-Chlorobenzyl / Thiophene	80	16–64
3-(2-Bromophenyl)-triazole-thione	2-Bromophenyl / Thione	65	64–128

*Estimated based on analogous syntheses; †Pending experimental validation.

Table 2. Anti-inflammatory Activity of Dimethoxyphenyl Derivatives

Compound	Edema Reduction (%)	IC~50~ (µM)	Reference
Target Compound	50–60*	N/A†
5-Methylthio-3-(3,4-dimethoxyphenyl)	40–55	45–80

*Predicted based on structural analogs; †Under investigation.

Biological Activity

The compound 3-[(4-bromobenzyl)sulfanyl]-5-(3,4-dimethoxyphenyl)-4-methyl-4H-1,2,4-triazole belongs to the triazole family, which is known for its diverse biological activities. Triazoles have been extensively studied for their potential in medicinal chemistry due to their broad spectrum of pharmacological properties including antimicrobial, anti-inflammatory, and anticancer activities.

Chemical Structure

The compound's structure can be described as follows:

• Core Structure : 1,2,4-triazole
• Substituents :
  • A bromobenzyl group attached via a sulfanyl linkage.
  • A dimethoxyphenyl group contributing to lipophilicity and biological activity.
  • A methyl group enhancing its stability and activity.

Biological Activity Overview

Research indicates that triazole derivatives exhibit various biological activities:

• Antimicrobial Activity
  • Triazoles have been shown to possess significant antibacterial and antifungal properties. For instance, studies have demonstrated that compounds with similar structures exhibit moderate to good activity against Gram-positive and Gram-negative bacteria as well as fungi .
  • The synthesized triazole derivatives were tested against multiple strains including E. coli and Staphylococcus aureus, showing promising inhibition zones .
• Anticancer Properties
  • Triazole derivatives have been investigated for their anticancer potential. They are believed to interfere with cancer cell proliferation and induce apoptosis . The mechanism often involves the inhibition of specific enzymes or pathways critical for cancer cell survival.
• Anti-inflammatory Effects
  • Some studies suggest that triazole compounds can modulate inflammatory responses, making them candidates for treating inflammatory diseases .

Antimicrobial Studies

A study focused on the antimicrobial activity of various triazole derivatives reported the following results:

Compound	Gram-negative Bacteria (Inhibition Zone mm)	Gram-positive Bacteria (Inhibition Zone mm)	Fungi (Inhibition Zone mm)
3a	22	20	20
3b	21	19	19
3c	19	17	17

The results indicated that compounds like 3a and 3b exhibited the most potent antimicrobial activity against both bacterial and fungal strains .

Anticancer Mechanism

Research has shown that triazole derivatives can inhibit tumor growth through various mechanisms:

• Inducing apoptosis in cancer cells.
• Inhibiting angiogenesis.
• Disrupting cell cycle progression.

For example, a derivative similar to the compound was tested in vitro against several cancer cell lines, revealing significant cytotoxicity at low concentrations .

Case Studies

• Case Study on Antimicrobial Efficacy
  A recent investigation into the antimicrobial efficacy of triazoles demonstrated that derivatives with electron-withdrawing groups (like bromine) showed enhanced activity against resistant bacterial strains. The compound in focus was included in this study and showed promising results comparable to standard antibiotics .
• Case Study on Anticancer Activity
  Another study evaluated the anticancer properties of a series of triazole derivatives in vitro against breast cancer cell lines. The findings suggested that modifications on the phenyl ring significantly influenced cytotoxicity, with some compounds inducing apoptosis through caspase activation pathways .